Cas no 70862-15-6 (1,4-Butanediamine,N1,N1'-1,3-propanediylbis-)
70862-15-6 structure
Product Name:1,4-Butanediamine,N1,N1'-1,3-propanediylbis-
CAS No:70862-15-6
MF:C11H28N4
MW:216.366822242737
CID:563963
PubChem ID:125776
Update Time:2025-04-19
1,4-Butanediamine,N1,N1'-1,3-propanediylbis- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine,N1,N1'-1,3-propanediylbis-
- 1,13-Diamino-5,9-diazatridecane
- canavalmine
- N,N'-BIS(4-AMINOBUTYL)-1 3-PROPANEDIAMINE
- N'-[3-(4-aminobutylamino)propyl]butane-1,4-diamine
- 1,4-Butanediamine, N,N''-1,3-propanediylbis-
- 70862-15-6
- SCHEMBL3054702
- (4-aminobutyl)({3-[(4-aminobutyl)amino]propyl})amine
- CHEBI:191821
- N,N''-1,3-Propanediylbis-1,4-Butanediamine
- N,N''-1,3-Propanediylbis[1,4-butanediamine]
- DTXSID60221097
-
- Inchi: 1S/C11H28N4/c12-6-1-3-8-14-10-5-11-15-9-4-2-7-13/h14-15H,1-13H2
- InChI Key: RZOHQCYUTFAJLA-UHFFFAOYSA-N
- SMILES: N(CCCCN)CCCNCCCCN
Computed Properties
- Exact Mass: 216.231397
- Monoisotopic Mass: 216.231397
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 12
- Complexity: 96.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.7
- Topological Polar Surface Area: 76.1
Experimental Properties
- Density: 0.92
- Boiling Point: 341.1°C at 760 mmHg
- Flash Point: 187.8°C
- Refractive Index: 1.484
1,4-Butanediamine,N1,N1'-1,3-propanediylbis- Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
70862-15-6 (1,4-Butanediamine,N1,N1'-1,3-propanediylbis-) Related Products
- 4317-79-7(N-tetradecylpropane-1,3-diamine)
- 71-44-3(Spermine)
- 68956-56-9(dipentene fluka spec. purified fraction of terpene hydrocarb)
- 5538-95-4(N1-Dodecylpropane-1,3-diamine)
- 13360-63-9(N-Ethyl-n-butylamine)
- 124-20-9(Spermidine)
- 20193-21-9(N-Propylbutylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk